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Introduction

Spidoxamat is a novel insecticide belonging to the ketoenol class of chemistry, developed by
Bayer CropScience.[1] It is classified as an IRAC Group 23 insecticide, acting as an inhibitor of
acetyl-CoA carboxylase (ACCase).[2][3] This mode of action disrupts lipid biosynthesis in target
pests, leading to growth inhibition and mortality.[3] Spidoxamat has demonstrated high efficacy
against a range of piercing-sucking insect pests, including aphids and whiteflies, as well as
mites and certain nematodes.[2] A key advantage of Spidoxamat is its high plant mobility and
suitability for both foliar and soil applications, offering flexibility in pest management strategies.
[1] Furthermore, it has shown a high margin of safety for many beneficial insects, making it a
valuable tool for Integrated Pest Management (IPM) programs.[2][4]

These application notes provide a comprehensive overview of Spidoxamat formulations, their
field performance, and detailed protocols for experimental evaluation.

Spidoxamat Formulations

Several formulations of Spidoxamat have been developed to optimize its delivery and efficacy
for different crops, pests, and application methods. The composition of these formulations is
critical for their stability, bioavailability, and ultimately, their performance in the field.
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. Active Ingredient(s) & . .
Formulation Type . Potential Inert Ingredients
Concentration

Vegetable oil or methylated
seed oils, non-aqueous
Spidoxamat 36 g/L + dispersants (e.g., polymeric
Oil Dispersion (OD) g ) 9 ) P (e p”y
Abamectin 18 g/L dispersants), emulsifiers,
rheology modifiers (e.g., fine

silica).

Dispersants, wetting agents,
Soluble Granule (SG) Spidoxamat 75% anti-foaming agents, carriers

(e.g., soluble salts or sugars).

Dispersants (e.g.,

] ] ) lignosulphonates, polyacrylic
Water Dispersible Granule Flupyradifurone 150 g/kg +

) acid salts), wetting agents,
(WG) Spidoxamat 72 g/kg

binders, anti-foaming agents.

[5]

Field Performance Data

The following tables summarize available data on the field performance of Spidoxamat
formulations against key pests on various crops. It is important to note that optimal application
rates and efficacy can vary depending on environmental conditions, pest pressure, and local
regulations.

Table 1: Efficacy of Spidoxamat Formulations on Hops
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Target . Application  Application .
Formulation Efficacy Reference
Pests Rate Method
Hop Aphids, . )
] ] High efficacy
Two-Spotted Spidoxamat 0.156 Ib Foliar Spray
_ ) ) demonstrated  [4]
Spider Mite, SG 75 ai/acre (>80 GPA)
Leafhoppers
538 g/a of
] ) product
Hop Aphids, Flupyradifuro ) ) ) )
(0.178 Ib ai/a Foliar Spray High efficacy
Two-Spotted ne + )
] ) ) Flupyradifuro (>80 GPA) demonstrated  [4]
Spider Mite, Spidoxamat ) )
ne +0.086 Ib  with adjuvant
Leafhoppers WG )
ai/a
Spidoxamat)
Table 2: Efficacy of Spidoxamat and Other Insecticides on Cotton Pests
Application Mean Pest
Target Pest Insecticide Rate (g a.i. ha- Population Reference
1) Reduction (%)
Whitefly (Bemisia  Flonicamid 50%
, 75 81.99 [6][7]
tabaci) WG
Whitefly (Bemisia  Dinotefuran 20%
_ 25 79.86 [61[7]
tabaci) SG
Whitefly (Bemisia  Clothianidin 50%
25 78.17 [6][7]

tabaci)

WDG

Note: While specific field data for Spidoxamat on cotton whitefly was not available in the

reviewed literature, the data for other insecticides provides a benchmark for efficacy.

Spidoxamat is expected to show high efficacy against sucking pests like whiteflies.[1]

Table 3: Efficacy of Insecticides on Soybean Aphids
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Mean
. Application Aphids/Plant .
Insecticide Yield (bu/acre) Reference
Rate (3 weeks post-
treatment)
Warrior (lambda-
] 3.2 oz/acre 0 55.4 [8]
cyhalothrin)
Asana XL
6.4 oz/acre 3 55.2 [8]
(esfenvalerate)
Lorsban 4E
) 1.0 pt/acre 13 52.8 [8]
(chlorpyrifos)
Untreated Check - >325 48.2 [8]

Note: This data provides context for insecticide efficacy on soybean aphids. Spidoxamat, with
its effectiveness against aphids, is anticipated to perform well in similar trials.[1]

Experimental Protocols

Detailed and standardized protocols are essential for the accurate evaluation of insecticide
formulations. The following sections provide step-by-step methodologies for key experiments.

Bio-efficacy Evaluation Protocol (Field Trial)

This protocol is adapted from standard guidelines for insecticide efficacy testing.[9][10]

Objective: To determine the efficacy of different Spidoxamat formulations in controlling a target
pest population on a specific crop under field conditions.

Materials:
o Spidoxamat formulations to be tested
» Reference insecticide with known efficacy

e Untreated control
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Randomized block design experimental plot

Calibrated spray equipment (e.g., backpack sprayer or tractor-mounted sprayer)

Personal Protective Equipment (PPE)

Data collection tools (e.g., datasheets, hand lens, counters)
Procedure:
o Experimental Design:

o Establish a randomized block design with a minimum of three replicates for each
treatment (test formulations, reference product, and untreated control).[10]

o Ensure that plot sizes are adequate to minimize edge effects and allow for representative
sampling.

¢ Pre-treatment Assessment:

o One day before application, conduct a pre-treatment count of the target pest population in
each plot to establish a baseline.

o Application:

o Calibrate spray equipment to ensure accurate and uniform application of the specified
dosage.

o Apply the treatments according to the recommended rates and water volumes for the
specific crop and pest.

o Record environmental conditions (temperature, humidity, wind speed) during application.
e Post-treatment Assessment:

o Conduct pest population counts at specified intervals after application (e.g., 3, 7, and 14
days after treatment).
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o Record data on the number of live pests per sampling unit (e.g., per leaf, per plant).

o Data Analysis:

o Calculate the percentage of pest mortality or population reduction for each treatment
compared to the untreated control using Abbott's formula where applicable.

o Perform statistical analysis (e.g., ANOVA) to determine significant differences between
treatments.

¢ Yield Assessment:
o At the end of the growing season, harvest the crop from each plot and measure the yield.

o Analyze yield data to assess the impact of the treatments on crop production.

Phytotoxicity Assessment Protocol

This protocol is based on the principles outlined in EPPO standards for phytotoxicity
assessment.

Objective: To evaluate the potential for Spidoxamat formulations to cause injury to the target
crop.

Materials:

Spidoxamat formulations

Untreated control

Experimental plots with healthy, uniform crop plants

Calibrated spray equipment

Phytotoxicity rating scale (e.g., 0-10 or 0-100% scale)
Procedure:

o Experimental Setup:
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o Establish plots with the target crop, ensuring uniform growth and absence of pest or
disease pressure.

o Include an untreated control for comparison.
o Application:

o Apply the Spidoxamat formulations at the recommended rate (1x) and at a higher rate
(e.g., 2x) to simulate potential over-application.

e Assessment:

o Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 3, 7, and
14 days after application).

o Symptoms to look for include:

Chlorosis (yellowing)

Necrosis (tissue death)

Stunting

Deformation of leaves or fruits

Discoloration

e Rating:
o Use a standardized rating scale to quantify the severity of any observed symptoms.
e Data Analysis:

o Analyze the phytotoxicity ratings to determine if there are any significant adverse effects of
the formulations on the crop.

Tank-Mix Compatibility Protocol (Jar Test)
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This protocol provides a standardized "jar test" to assess the physical compatibility of
Spidoxamat formulations with other tank-mix partners.[11][12][13][14][15]

Objective: To determine the physical compatibility of Spidoxamat formulations when mixed
with other pesticides or adjuvants in a spray tank.

Materials:

o Spidoxamat formulation

o Tank-mix partners (other pesticides, fertilizers, adjuvants)
o Clear glass jars (quart or liter size) with lids[13]

o Pipettes or measuring cylinders for accurate measurement
o Water from the same source used for spraying

» Personal Protective Equipment (PPE)

Procedure:

e Preparation:

o Fill a clear glass jar with water to about half full. Use the same water source that will be
used for the actual spray application.[11][12]

e Mixing Order (WALES method):

o Add the tank-mix partners to the jar in the following order, ensuring to agitate the solution
after each addition:

W - Wettable powders and Water-dispersible granules

A - Agitate thoroughly

L - Liquid flowables and Suspension concentrates

E - Emulsifiable concentrates
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s S - Solutions and Soluble powders

e Observation:

o After adding all components, securely cap the jar and shake it vigorously for 15-30
seconds.

o Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:
[11][12]

» Formation of precipitates or solids
= Layering or separation
» Gelling or clumping
» Excessive foaming
» Heat generation
o Evaluation:

o If any of the above signs are observed, the mixture is physically incompatible and should
not be tank-mixed.

o If the mixture remains uniform, it is likely to be compatible. However, it is always
recommended to conduct a small-scale field test to check for any potential biological
incompatibility or phytotoxicity.[12]

Signaling Pathways and Experimental Workflows

Visualizing the mode of action and experimental processes is crucial for a comprehensive
understanding. The following diagrams were created using the DOT language.

Caption: Mode of action of Spidoxamat via inhibition of Acetyl-CoA Carboxylase (ACCase).
Caption: Experimental workflow for evaluating Spidoxamat field performance.

Caption: Logical relationship for optimizing Spidoxamat field performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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